Alkene–alkyne metathesis and 1,4-cis-hydrogenation as a route to tetrasubstituted (Z)-olefins

Mendeleev Communications Pub Date: DOI: 10.1070/MC2000v010n03ABEH001303

Abstract

Stereospecific synthesis of erythro-5-benzyloxy-2,3-dimethylpentan-1-ol, a building block for the preparation of faranal and lasiol, was performed starting from 5-benzyloxypent-2-yn-1-ol using the title methodology followed by 1,2-syn-hydrogenation.

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